4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid typically involves multi-step organic reactions. One common method includes the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-methylsulfonylbutanoic acid and 2-phenylethenylsulfonyl chloride.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the formation of the desired product.
Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure efficient and cost-effective synthesis. The use of automated systems and advanced analytical techniques helps in monitoring the reaction progress and ensuring product quality .
Chemical Reactions Analysis
Types of Reactions
4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfone derivatives.
Reduction: Reduction reactions may lead to the formation of sulfoxide intermediates.
Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reducing Agents: Sodium borohydride and lithium aluminum hydride are often used as reducing agents.
Solvents: Organic solvents such as dichloromethane and ethanol are frequently used in these reactions.
Major Products Formed
Scientific Research Applications
4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid has a wide range of scientific research applications, including:
Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid involves its interaction with specific molecular targets and pathways. The sulfonyl and phenylethenyl groups play a crucial role in its reactivity and biological activity. The compound may inhibit certain enzymes or receptors, leading to its observed effects in biological systems .
Comparison with Similar Compounds
Similar Compounds
4-Methylsulfonylphenylacetic acid: This compound shares the methylsulfonyl group but differs in its overall structure and properties.
2-(4-Methylsulfonylphenyl)indole derivatives: These compounds have been studied for their dual antimicrobial and anti-inflammatory activities.
Uniqueness
4-Methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C13H17NO6S2 |
---|---|
Molecular Weight |
347.4 g/mol |
IUPAC Name |
4-methylsulfonyl-2-(2-phenylethenylsulfonylamino)butanoic acid |
InChI |
InChI=1S/C13H17NO6S2/c1-21(17,18)9-8-12(13(15)16)14-22(19,20)10-7-11-5-3-2-4-6-11/h2-7,10,12,14H,8-9H2,1H3,(H,15,16) |
InChI Key |
RGXRSXFLYAYPGY-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)CCC(C(=O)O)NS(=O)(=O)C=CC1=CC=CC=C1 |
Origin of Product |
United States |
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